Cas no 2034388-46-8 (2-cyclopentyl-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide)

• Product Name: 2-cyclopentyl-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide
• CAS No: 2034388-46-8
• MF: C₁₇H₂₂N₄O
• MW: 298.382783412933
• CID: 5467611
• Update Time: 2025-05-21

2-cyclopentyl-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide
• 2-cyclopentyl-N-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]acetamide

• Inchi： 1S/C17H22N4O/c1-21-12-15(11-20-21)16-8-14(6-7-18-16)10-19-17(22)9-13-4-2-3-5-13/h6-8,11-13H,2-5,9-10H2,1H3,(H,19,22)
• InChI Key： NVBLVHOGAQHUHP-UHFFFAOYSA-N
• SMILES： O=C(CC1CCCC1)NCC1C=CN=C(C2C=NN(C)C=2)C=1

Computed Properties

• Exact Mass: 298.17936134 g/mol
• Monoisotopic Mass: 298.17936134 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 298.4
• XLogP3: 2.1
• Topological Polar Surface Area: 59.8

Additional information on 2-cyclopentyl-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide

Comprehensive Overview of 2-cyclopentyl-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide (CAS No. 2034388-46-8)

2-cyclopentyl-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide (CAS No. 2034388-46-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to in abbreviated forms in scientific literature, combines a cyclopentyl group with a pyrazole-substituted pyridine core, making it a subject of interest for drug discovery and development.

The molecular structure of 2-cyclopentyl-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide includes a pyridine ring, which is a common motif in many bioactive molecules. The presence of the 1-methyl-1H-pyrazol-4-yl substituent enhances its potential interactions with biological targets, particularly in the context of enzyme inhibition or receptor modulation. Researchers are increasingly exploring this compound for its role in kinase inhibition, a hot topic in oncology and inflammatory disease research.

In recent years, the demand for small molecule inhibitors has surged, driven by advancements in personalized medicine and targeted therapies. 2-cyclopentyl-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide fits into this trend as a promising candidate for modulating specific signaling pathways. Its acetamide moiety further contributes to its solubility and bioavailability, critical factors in drug design.

From a synthetic chemistry perspective, the preparation of 2-cyclopentyl-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are often optimized for yield and purity, given the compound's potential applications in high-throughput screening and preclinical studies. The CAS No. 2034388-46-8 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory submissions.

The pharmaceutical industry is particularly interested in the structure-activity relationship (SAR) of compounds like 2-cyclopentyl-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide. By modifying its cyclopentyl or pyrazole components, researchers aim to enhance selectivity and potency against specific biological targets. This approach aligns with current trends in fragment-based drug design, where small molecular fragments are systematically optimized for therapeutic efficacy.

Another area of growing interest is the use of 2-cyclopentyl-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide in chemical biology studies. Its ability to interact with proteins and enzymes makes it a valuable tool for probing cellular mechanisms and identifying novel drug targets. The compound's pyridine-pyrazole hybrid structure is also being explored in materials science, particularly in the development of organic electronic materials.

Market dynamics for 2-cyclopentyl-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide reflect the broader trends in the fine chemicals and pharmaceutical intermediates sectors. With increasing investment in biopharmaceutical R&D, the demand for high-purity, research-grade compounds like this is expected to rise. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial researchers.

In summary, 2-cyclopentyl-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide (CAS No. 2034388-46-8) represents a versatile and scientifically valuable compound with applications spanning drug discovery, chemical biology, and materials science. Its unique structural attributes and potential therapeutic relevance make it a focal point for ongoing research and development efforts worldwide.